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Introduction
Heptadecanal (C₁₇H₃₄O) is a long-chain saturated fatty aldehyde that plays a significant role in

various biological and industrial processes. As a semiochemical, it functions as a pheromone in

numerous insect species, mediating intraspecific communication crucial for mating and

aggregation. Beyond its role in chemical ecology, Heptadecanal finds applications in the flavor

and fragrance industry and serves as a valuable intermediate in organic synthesis. This

technical guide provides an in-depth overview of the structure, function, and analysis of

Heptadecanal, with a focus on its biochemical pathways, and detailed experimental

methodologies.

Structure and Chemical Properties
Heptadecanal, also known as heptadecan-1-al or margaraldehyde, is an aliphatic aldehyde

with a 17-carbon backbone. Its structure consists of a hexadecyl chain attached to a formyl

group.

Chemical Structure: CH₃(CH₂)₁₅CHO

The presence of the aldehyde functional group makes Heptadecanal a reactive molecule,

prone to oxidation to heptadecanoic acid and reduction to heptadecan-1-ol.
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Physicochemical Properties
A summary of the key physicochemical properties of Heptadecanal is presented in Table 1.

This data is essential for its handling, storage, and application in various experimental settings.

Property Value References

Molecular Formula C₁₇H₃₄O [1][2]

Molecular Weight 254.45 g/mol [1]

CAS Number 629-90-3 [1][2]

Appearance White to off-white solid

Melting Point 36 °C [1]

Boiling Point 318 °C (at 760 mmHg) [1]

Solubility

Soluble in organic solvents

such as ethanol and

chloroform. Sparingly soluble

in water.

InChI Key
PIYDVAYKYBWPPY-

UHFFFAOYSA-N
[2]

PubChem CID 71552 [1]

Biological Function and Significance
Heptadecanal's primary biological role is as a semiochemical, particularly as a pheromone in

insects. It is a component of the pheromone blend in various species, influencing behaviors

such as mate attraction and aggregation.[3]

Role as a Pheromone
In many moth species, long-chain fatty aldehydes like Heptadecanal are crucial components of

their sex pheromone blends. These molecules are released by females to attract conspecific

males for mating. The specificity of the chemical signal is often determined by the precise blend

of different aldehydes and other compounds.
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Potential Antimicrobial Activity
While direct evidence for Heptadecanal is limited, related long-chain aldehydes, such as

pentadecanal, have demonstrated antimicrobial activity against foodborne pathogens like

Listeria monocytogenes. This suggests that Heptadecanal may also possess similar properties

worthy of investigation for applications in food safety and preservation.

Biochemical Pathways
Biosynthesis of Heptadecanal
The biosynthesis of fatty aldehydes like Heptadecanal originates from fatty acid metabolism.

The conversion of a C17 fatty acid, heptadecanoic acid, to Heptadecanal can be achieved

through enzymatic activity. Two primary enzyme families are implicated in this conversion:

α-Dioxygenases (αDox): These enzymes catalyze the conversion of fatty acids to one-

carbon shorter aldehydes.[4]

Carboxylic Acid Reductases (CARs): These enzymes directly reduce fatty acids to their

corresponding aldehydes.[4]

The following diagram illustrates the general pathway for fatty aldehyde biosynthesis from a

fatty acid precursor.

Enzymatic Conversion

Heptadecanoic Acid
α-Dioxygenase (αDox)

or
Carboxylic Acid Reductase (CAR)

Heptadecanal

Click to download full resolution via product page

Biosynthesis of Heptadecanal from Heptadecanoic Acid.

Pheromone Signaling Pathway in Insects

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31430497/
https://pubmed.ncbi.nlm.nih.gov/31430497/
https://www.benchchem.com/product/b146464?utm_src=pdf-body-img
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The perception of Heptadecanal as a pheromone by insects involves a sophisticated olfactory

signaling cascade. This process begins with the detection of the pheromone molecule by

specialized odorant receptors (ORs) located on the dendrites of olfactory receptor neurons

(ORNs) within the insect's antennae.

The binding of Heptadecanal to its specific OR triggers a conformational change in the

receptor, initiating an intracellular signal transduction cascade. This ultimately leads to the

depolarization of the ORN and the generation of an action potential, which is then transmitted

to the antennal lobe of the insect brain for processing and subsequent behavioral response.[5]

Heptadecanal Odorant Receptor (OR)Binds to Olfactory Receptor Neuron (ORN)Activates Signal Transduction Cascade Action Potential to Brain Behavioral Response

Click to download full resolution via product page

General Pheromone Signaling Pathway in Insects.

Experimental Protocols
The accurate study of Heptadecanal requires robust experimental methodologies for its

extraction, synthesis, and analysis.

Extraction of Fatty Aldehydes from Biological Samples
A general protocol for the extraction of long-chain fatty aldehydes from biological tissues is as

follows:

Homogenization: Homogenize the tissue sample in a cold buffer (e.g., phosphate-buffered

saline) containing an antioxidant such as butylated hydroxytoluene (BHT) to prevent

degradation.

Lipid Extraction: Perform a liquid-liquid extraction using a chloroform/methanol mixture (e.g.,

Folch method). This will partition the lipids, including Heptadecanal, into the organic phase.

Phase Separation: Centrifuge the mixture to separate the aqueous and organic layers.

Solvent Evaporation: Carefully collect the organic phase and evaporate the solvent under a

stream of nitrogen.
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Reconstitution: Reconstitute the lipid extract in a suitable solvent for subsequent analysis.

Synthesis of Long-Chain Aldehydes
Long-chain aldehydes like Heptadecanal can be synthesized through the oxidation of the

corresponding primary alcohol (heptadecan-1-ol). A common method involves the use of mild

oxidizing agents to prevent over-oxidation to the carboxylic acid.

Reactant Preparation: Dissolve heptadecan-1-ol in a suitable organic solvent (e.g.,

dichloromethane).

Oxidation: Add a mild oxidizing agent, such as pyridinium chlorochromate (PCC), to the

solution and stir at room temperature.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Work-up: Upon completion, quench the reaction and purify the product using column

chromatography.

Characterization: Confirm the identity and purity of the synthesized Heptadecanal using

techniques like NMR and mass spectrometry.

Analysis of Heptadecanal by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

compounds like Heptadecanal.

Sample Preparation and Derivatization: Due to the reactivity of the aldehyde group,

derivatization is often employed to improve chromatographic separation and detection

sensitivity. A common derivatizing agent is O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine

(PFBHA), which reacts with the aldehyde to form a stable oxime derivative.

GC Separation: Inject the derivatized sample into a gas chromatograph equipped with a

suitable capillary column (e.g., a non-polar or medium-polarity column). The temperature
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program should be optimized to achieve good separation of the Heptadecanal derivative

from other components in the sample.

MS Detection: The eluting compounds are introduced into a mass spectrometer. Mass

spectra are acquired in either full scan mode for identification or selected ion monitoring

(SIM) mode for enhanced sensitivity and quantification.

Quantification: For quantitative analysis, an internal standard (e.g., a deuterated analog of

Heptadecanal) should be added to the sample prior to extraction and analysis. A calibration

curve is generated using standards of known concentrations to determine the amount of

Heptadecanal in the sample.

The following diagram outlines the general workflow for the analysis of Heptadecanal.

Biological Sample

Extraction of Lipids

Derivatization (e.g., with PFBHA)

GC-MS Analysis

Data Analysis
(Identification & Quantification)

Click to download full resolution via product page

Workflow for the Analysis of Heptadecanal.
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Quantitative Data
Currently, there is a limited amount of publicly available quantitative data specifically on the

biological activity of Heptadecanal. Further research is required to determine key parameters

such as the effective concentrations for its pheromonal activity in different insect species and

its minimum inhibitory concentration (MIC) against various microbial strains.

Conclusion
Heptadecanal is a long-chain fatty aldehyde with significant biological and industrial relevance.

Its role as an insect pheromone is a key area of research in chemical ecology, with potential

applications in pest management. Understanding its biosynthesis and signaling pathways,

coupled with robust analytical methods, is crucial for advancing our knowledge of this

multifaceted molecule. This technical guide provides a foundational understanding for

researchers, scientists, and drug development professionals to explore the full potential of

Heptadecanal in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146464#understanding-the-structure-and-function-of-
heptadecanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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